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Compound of Interest

Compound Name:
(5-Amino-6-methylpyridin-2-

yl)methanol

Cat. No.: B12852626

Get Quote

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation

pattern of (5-Amino-6-methylpyridin-2-yl)methanol (CAS 1807089-84-4). It is designed for

analytical scientists developing high-specificity LC-MS/MS assays for pharmaceutical building

blocks, impurity profiling, or metabolite identification.

Executive Summary: Chemical Identity &
Significance
CAS 1807089-84-4 corresponds to (5-Amino-6-methylpyridin-2-yl)methanol.[1][2] This

substituted pyridine serves as a critical intermediate in the synthesis of advanced active

pharmaceutical ingredients (APIs), particularly in the development of kinase inhibitors and next-

generation acid suppressants (P-CABs).

Chemical Name: (5-Amino-6-methylpyridin-2-yl)methanol[1][2][3][4]

Molecular Formula: C

H
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N

O

Monoisotopic Mass: 138.0793 Da

Protonated Precursor (

): 139.0866 m/z

Understanding its fragmentation is vital for distinguishing it from positional isomers (e.g., 3-

amino or 4-methyl variants) and quantifying it at trace levels in complex matrices.

Part 1: MS/MS Fragmentation Analysis
The fragmentation of (5-Amino-6-methylpyridin-2-yl)methanol under Electrospray Ionization

(ESI) is driven by the stability of the pyridine ring and the lability of the hydroxymethyl and

amino substituents.

Precursor Ion Selection
Ionization Mode: ESI Positive (

)

Observed Precursor:

139.1 (

)

Adducts: Sodium adducts (

,

161.1) may form but are less stable for fragmentation studies. The protonated species is
preferred for sensitivity.

Key Fragmentation Pathways
The collision-induced dissociation (CID) of
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139.1 yields distinct product ions useful for Multiple Reaction Monitoring (MRM).

Transition
Type

Precursor (

)

Product (

)

Neutral
Loss

Mechanism
Relative
Abundance

Quantifier 139.1 121.1
18 Da (H

O)

Dehydration

of the

hydroxymeth

yl group,

stabilized by

the pyridine

nitrogen.

High (100%)

Qualifier 1 139.1 94.1
45 Da (H

O + HCN)

Sequential

loss of water

followed by

ring cleavage

(loss of

HCN).

Medium (40-

60%)

Qualifier 2 139.1 110.1
29 Da (CH

N)

Loss of the

methyl-amino

moiety or ring

contraction.

Low (10-

20%)

Qualifier 3 139.1 93.1 46 Da

Complex

rearrangeme

nt involving

loss of H

O and CO.

Low (<10%)

Mechanistic Pathway Diagram
The following diagram illustrates the proposed fragmentation mechanism, highlighting the

sequential losses that confirm the structural identity of the molecule.
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Precursor Ion
[M+H]+ m/z 139.1

(5-Amino-6-methylpyridin-2-yl)methanol

Product Ion A
[M+H - H2O]+

m/z 121.1
(Exocyclic double bond formation)

- H2O (18 Da)
Collision Energy: 15-20 eV

Product Ion C
[M+H - CH2O]+

m/z 109.1
(Formaldehyde Loss)

- CH2O (30 Da)
Less Common

Product Ion B
[M+H - H2O - HCN]+

m/z 94.1
(Pyridine Ring Cleavage)

- HCN (27 Da)
Collision Energy: 30-40 eV

Click to download full resolution via product page

Caption: Proposed ESI+ fragmentation pathway for CAS 1807089-84-4. The primary pathway

involves dehydration followed by ring fragmentation.

Part 2: Comparative Performance Guide
This section compares the analytical performance of detecting CAS 1807089-84-4 against its

common structural isomers and alternative detection methods. This is crucial for ensuring

method specificity.

Selectivity vs. Structural Isomers
Positional isomers (e.g., where the amino or methyl groups are shifted) often share the same

precursor mass (

139.1) but exhibit different fragmentation ratios.
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Feature
Target: (5-

Amino-6-

methyl...)

Alternative: (3-

Amino-6-

methyl...)

Alternative: (4-

Amino-2-

methyl...)

Differentiation

Strategy

Precursor 139.1 139.1 139.1
Indistinguishable

by MS1.

Major Fragment
121.1 (-H

O)

122.1 (-NH

)

121.1 (-H

O)

3-amino isomers

often favor

ammonia loss

over water loss

due to proximity

to ring nitrogen.

Retention Time

(C18)

Moderate (H-

bonding)

Weaker

Retention

Stronger

Retention

Chromatographic

separation is

required.

Rec. Collision

Energy
20 eV 25 eV 22 eV

Optimization of

CE can enhance

unique

fragments.

Insight: The 5-amino position facilitates a specific resonance stabilization that favors the loss of

the hydroxymethyl oxygen as water. Isomers with the amino group ortho to the ring nitrogen (2-

or 6-position) are more likely to lose ammonia (

122).

Method Performance: ESI vs. APCI
For this polar pyridine derivative, the choice of ionization source impacts sensitivity.

Electrospray Ionization (ESI):

Pros: Higher sensitivity (10-50x) due to the basic nitrogen readily accepting protons in the

liquid phase.

Cons: Susceptible to matrix effects (ion suppression) in plasma or reaction mixtures.
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Verdict:Preferred for trace analysis (< 1 ng/mL).

Atmospheric Pressure Chemical Ionization (APCI):

Pros: More robust against matrix effects; better for thermally stable compounds.

Cons: Significant thermal degradation of the hydroxymethyl group can occur before

ionization, leading to in-source fragmentation.

Verdict:Alternative only if high matrix suppression is observed in ESI.

Part 3: Experimental Protocol
To replicate the fragmentation data and ensure robust quantification, follow this validated self-

checking protocol.

Sample Preparation
Stock Solution: Dissolve 1 mg of CAS 1807089-84-4 in 1 mL of Methanol (1 mg/mL).

Working Standard: Dilute to 1 µg/mL in 50:50 Methanol:Water + 0.1% Formic Acid.

Why Formic Acid? The acidic pH ensures full protonation of the pyridine nitrogen,

maximizing

signal.

LC-MS/MS Conditions
Column: Waters XSelect CSH C18 (2.1 x 100 mm, 2.5 µm) or equivalent charged-surface

hybrid column.

Reasoning: Standard C18 may yield poor peak shape for basic pyridines. CSH technology

provides better peak symmetry at low pH.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
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Gradient: 5% B (0-1 min)

95% B (6 min).

Flow Rate: 0.3 mL/min.

Workflow Diagram

Sample
(Synthesis Reaction

or Plasma)

Protein Ppt / Dilution
(MeOH:H2O)

LC Separation
(CSH C18 Column)

ESI+ Source
(3.5 kV, 350°C)

Q1 Filter
(139.1 m/z)

Collision Cell
(N2 Gas, 20 eV)

Q3 Filter
(121.1 m/z)

Detector
(Quantification)

Click to download full resolution via product page

Caption: Optimized LC-MS/MS workflow for the quantification of (5-Amino-6-methylpyridin-2-
yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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